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Global CFC-11 Emissions: A Comparative
Analysis of Geographical Regions

An objective comparison of regional contributions to the unexpected rise in CFC-11 emissions
post-2010, supported by atmospheric monitoring data and modeling.

Introduction

Following the global phase-out of chlorofluorocarbon-11 (CFC-11) production in 2010 under the
Montreal Protocol, a steady decline in its atmospheric concentrations was anticipated.[1][2][3]
However, scientific observations revealed an unexpected slowdown in this decline after 2012,
indicating a resurgence in global emissions.[2][4][5][6] This guide provides a comparative
analysis of CFC-11 emissions from different geographical regions, focusing on the period of
this unexpected increase and its subsequent reduction. The analysis is based on data from
global atmospheric monitoring networks and sophisticated atmospheric modeling studies.
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Data Presentation: Regional CFC-11 Emission
Estimates

The following table summarizes the quantitative data on CFC-11 emissions from key
geographical regions, providing a comparative view of their contributions to the global total,
particularly during the period of renewed emissions.
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Geographical
Region

Time Period

Average Annual
Emissions Key Findings
(Gglyear)

Global

2002-2012

Baseline emissions
prior to the

54 +3 _
unexpected INCrease.

[5]

2014-2016

67 +3

Anincrease of 13+ 5
Ggl/year compared to
the 2002-2012

average.[5]

2014-2017

75-80

Based on
observations from
AGAGE and NOAA

networks.[5]

2018

70+ 10

Emissions remained

elevated.[4]

2019

52+10

A marked decline of
18 + 6 Ggl/year from
2018 levels.[4][7]

Eastern China

2008-2012

Pre-increase emission
~72+15
levels.[7]

2014-2017

134+17

A significant increase
of 7.0 £ 3.0 Gglyear
from the 2008-2012
average.[5][8]

2014-2018

19+5

Accounting for
approximately a
quarter of global
emissions during this

period.[5]
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A substantial decline,

indicating effective

2019 ~5.0+£1.0 o
mitigation measures.
[71[]
The largest contributor
i 43% of Global
Asia (Total) 2009-2011 o to global CFC-11
Emissions o
emissions.[1]
Asia was primarily
57% of Global responsible for the
2016-2018 o o
Emissions global emission
increase.[1]
Identified as additional
o source regions
Temperate Western Significant o
) ) ) 2010-2018 o contributing to the
Asia & Tropical Asia Contribution o
emission increase.[10]
[11]
Emissions showed a
Western Europe 2008-2021 24+£04 consistent decreasing
trend.[10]
o Did not contribute to
) No Significant o
North America 2010-2018 the global emission
Increase )
increase.[1]
o Not a significant
_ No Significant i
Australia 2008-2017 contributor to the

Increase L
renewed emissions.[9]

Note: Gg/year = gigagrams per year (1 Gg = 1,000 metric tons).

Experimental Protocols

The estimation of regional CFC-11 emissions relies on a combination of high-precision
atmospheric measurements and sophisticated inverse modeling techniques.
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Atmospheric Measurements

Global Monitoring Networks: Continuous, high-frequency measurements of atmospheric
CFC-11 concentrations are conducted at remote sites across the globe by networks such as
the Advanced Global Atmospheric Gases Experiment (AGAGE) and the National Oceanic
and Atmospheric Administration (NOAA) Global Monitoring Laboratory.[4][12] These
networks utilize gas chromatography with electron capture detection (GC-ECD) and mass
spectrometry (GC-MS) for highly accurate and precise measurements of trace gases.[5][12]

Regional Monitoring Stations: In addition to the global network, regional monitoring stations,
such as those in Gosan, South Korea, and Hateruma, Japan, provide crucial data for
pinpointing emission sources.[3][8][13] These stations are strategically located to capture
pollution events from specific industrial regions.

Inverse Modeling

Atmospheric Chemical Transport Models (CTMs): To infer emissions from observed
atmospheric concentrations, scientists use CTMs. These models simulate the transport and
distribution of gases in the atmosphere based on meteorological data. By running the models
in reverse (in an "inverse" mode), they can estimate the location and magnitude of emissions
that best match the observed concentrations at monitoring sites.[4]

Particle Dispersion Models: Models like the Numerical Atmospheric Modeling Environment
(NAME) are used to trace the origin of air masses arriving at measurement stations, helping
to identify the source regions of detected pollutants.[5]

The following diagram illustrates the general workflow for identifying and quantifying regional

CFC-11 emissions.
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Caption: Experimental workflow for CFC-11 emission detection.

Comparative Analysis of Regional Emissions

The data clearly indicates that the unexpected increase in global CFC-11 emissions from 2012
to 2018 was predominantly driven by sources in Asia, with eastern China being the most
significant contributor.[1][8] Studies estimate that eastern China accounted for at least 40-60%
of the global emission increase during this period.[3][8][13] Further research has also
implicated temperate western Asia and tropical Asia as contributing regions.[10][11]

In stark contrast, regions like Western Europe and North America did not show a similar rise in
emissions.[1][10] In fact, emissions from Western Europe continued on a downward trend,
consistent with expectations from the phase-out of CFC-11 and the gradual release from
existing "banks" (e.g., in old insulation foams).[10]

The significant increase in emissions from eastern China was attributed to new, unreported
production and use, in violation of the Montreal Protocol.[6][8] The subsequent sharp decline in
emissions from this region after 2018 suggests that actions taken to curb the illegal production
were effective.[4][7][9]

The logical relationship in the comparative analysis is depicted in the following diagram.
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Caption: Logical flow of the comparative analysis of CFC-11 emissions.

Conclusion

The comparative analysis of regional CFC-11 emissions post-2010 highlights a significant
deviation from the expected global decline, primarily driven by renewed emissions from eastern
Asia, with eastern China being the dominant source. Atmospheric monitoring and inverse
modeling were crucial in identifying and quantifying these emissions. While emissions from
regions like Western Europe continued to decrease as expected, the surge from Asia pointed to
unreported production. The subsequent rapid decline in emissions from eastern China
demonstrates the effectiveness of targeted mitigation efforts. This event underscores the
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critical importance of continuous global atmospheric monitoring to ensure compliance with

international environmental agreements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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